molecular formula C13H17BFNO4 B6238664 methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate CAS No. 2043770-91-6

methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate

Cat. No. B6238664
CAS RN: 2043770-91-6
M. Wt: 281.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate” is a boric acid ester intermediate with a pyridine ring . It has the empirical formula C11H15BFNO2 and a molecular weight of 223.05 .


Molecular Structure Analysis

The structures of the compounds are confirmed by FTIR, 1H and 13C NMR spectroscopy, and mass spectrometry . Single crystals of the title compounds are measured by X-ray diffraction and subjected to crystallographic and conformational analyses . The molecular structures are further calculated using density functional theory (DFT), which were compared with the X-ray diffraction value .


Physical And Chemical Properties Analysis

The compound is a solid . Further physical and chemical properties are not detailed in the available resources.

Scientific Research Applications

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate involves the reaction of 3-fluoronicotinic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a coupling agent, followed by esterification with methanol and purification.", "Starting Materials": [ "3-fluoronicotinic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "coupling agent", "methanol" ], "Reaction": [ "Step 1: 3-fluoronicotinic acid is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a coupling agent, such as N,N'-diisopropylcarbodiimide (DIC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate.", "Step 2: The resulting product is then esterified with methanol in the presence of a catalyst, such as sulfuric acid or p-toluenesulfonic acid, to form the final compound, methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate.", "Step 3: The product is purified using standard techniques, such as column chromatography or recrystallization, to obtain the final pure compound." ] }

CAS RN

2043770-91-6

Product Name

methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate

Molecular Formula

C13H17BFNO4

Molecular Weight

281.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.